molecular formula C17H13NO5 B8495320 6-Methoxy-3-(3-nitrobenzylidene)-chroman-4-one

6-Methoxy-3-(3-nitrobenzylidene)-chroman-4-one

Cat. No.: B8495320
M. Wt: 311.29 g/mol
InChI Key: XPWJELCLOMQWQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methoxy-3-(3-nitrobenzylidene)-chroman-4-one is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H13NO5

Molecular Weight

311.29 g/mol

IUPAC Name

6-methoxy-3-[(3-nitrophenyl)methylidene]chromen-4-one

InChI

InChI=1S/C17H13NO5/c1-22-14-5-6-16-15(9-14)17(19)12(10-23-16)7-11-3-2-4-13(8-11)18(20)21/h2-9H,10H2,1H3

InChI Key

XPWJELCLOMQWQP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)OCC(=CC3=CC(=CC=C3)[N+](=O)[O-])C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 10.0 g (56.1 mmol) of 6-methoxychromanone, 8.48 g (56.1 mmol) of 3-nitrobenzaldehyde and 4.7 mL (56.1 mmol) of pyrrolidine in 30 mL methanol was allowed to stir at room temperature under N2 atmosphere. After 48 hours, the reaction mixture was filtered and the precipitate washed with methanol and dried to yield 11.44 g of yellow powder (65%). A small sample was recrystallized from isopropylether/CH2Cl2 for analytical data. M.p. 157°-159° C.; MS: C: 311.0794;F: 311.0796; 1H NMR (AC 300, CDCl3): δ5.27 (d, 2H, J=1.9 Hz); 3.84 (s, 3H); IR: 1670, 1490 cm-1. Analysis: calculated: C. 65.59, H 4.21, N 4.50%; found: C. 65.33, H4.57, N 4.47%.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
8.48 g
Type
reactant
Reaction Step One
Quantity
4.7 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Yield
65%

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